Cas no 906008-94-4 (Deshydroxy Bicalutamide)

• Product Name: Deshydroxy Bicalutamide
• CAS No: 906008-94-4
• MF: C₁₈H₁₄F₄N₂O₃S
• MW: 414.373977184296
• CID: 827097
• PubChem ID: 23134402
• Update Time: 2025-05-22

Deshydroxy Bicalutamide Chemical and Physical Properties

Names and Identifiers

• Deshydroxy Bicalutamide
• N-[4-cyano-3-(trifluoromethyl)phenyl]-3-(4-fluorophenyl)sulfonyl-2-methylpropanamide
• Deoxybicalutamide
• UNII-ATU20DB5JB
• N-[4-Cyano-3-(trifluoromethyl)phenyl]-3-[(4-fluorophenyl)sulfonyl]-2-methylpropanamide (ACI)
• BICALUTAMIDE IMPURITY C [EP IMPURITY]
• AS-35216
• (2RS)-N-(4-CYANO-3-(TRIFLUOROMETHYL)PHENYL)-3-((4-FLUOROPHENYL)SULFONYL)-2-METHYLPROPANAMIDE
• AKOS025149219
• CLQOAZDMLVMGKV-UHFFFAOYSA-N
• MFCD18382259
• 0Bicalutamide Impurity C
• Q27274119
• SCHEMBL3169441
• PROPANAMIDE, N-(4-CYANO-3-(TRIFLUOROMETHYL)PHENYL)-3-((4-FLUOROPHENYL)SULFONYL)-2-METHYL-
• (2RS)-N-[4-Cyano-3-(trifluoromethyl)phenyl]-3-[(4-fluorophenyl)sulfonyl]-2-methylpropanamide (Dehydroxybicalutamide)
• CHEMBL4533302
• 906008-94-4
• (+/-)-DEOXYBICALUTAMIDE
• N-(4-Cyano-3-(trifluoromethyl)phenyl)-3-((4-fluorophenyl)sulfonyl)-2-methylpropanamide
• ATU20DB5JB

• Inchi： 1S/C18H14F4N2O3S/c1-11(10-28(26,27)15-6-3-13(19)4-7-15)17(25)24-14-5-2-12(9-23)16(8-14)18(20,21)22/h2-8,11H,10H2,1H3,(H,24,25)
• InChI Key： CLQOAZDMLVMGKV-UHFFFAOYSA-N
• SMILES： N#CC1C(C(F)(F)F)=CC(NC(C(CS(C2C=CC(F)=CC=2)(=O)=O)C)=O)=CC=1

Computed Properties

• Exact Mass: 414.06600
• Monoisotopic Mass: 414.06612613g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 703
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 95.4Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Melting Point: 155-157°C
• Boiling Point: 612.1±55.0 °C at 760 mmHg
• Flash Point: 324.0±31.5 °C
• PSA: 98.90000
• LogP: 5.49498
• Vapor Pressure: 0.0±1.8 mmHg at 25°C

Deshydroxy Bicalutamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on Deshydroxy Bicalutamide

Deshydroxy Bicalutamide (CAS No. 906008-94-4): A Comprehensive Overview

Deshydroxy Bicalutamide (CAS No. 906008-94-4) is a nonsteroidal antiandrogen compound that has garnered significant attention in the field of pharmaceutical research. As a derivative of Bicalutamide, it plays a crucial role in the study of androgen receptor antagonists, particularly in the context of hormone-dependent conditions. This article delves into the chemical properties, applications, and current research trends surrounding Deshydroxy Bicalutamide, providing a detailed and SEO-optimized overview for researchers and industry professionals.

The molecular structure of Deshydroxy Bicalutamide is characterized by the absence of a hydroxyl group compared to its parent compound, Bicalutamide. This modification influences its binding affinity to androgen receptors, making it a valuable tool for understanding receptor-ligand interactions. Researchers often explore Deshydroxy Bicalutamide CAS 906008-94-4 to investigate its potential therapeutic applications, particularly in oncology and endocrinology.

One of the most frequently searched topics related to Deshydroxy Bicalutamide is its role in prostate cancer research. Given the rising global incidence of prostate cancer, there is a growing interest in novel antiandrogens that can improve treatment outcomes. Deshydroxy Bicalutamide is often studied for its efficacy in inhibiting androgen receptor signaling, a key pathway in prostate cancer progression. This aligns with the current trend of personalized medicine, where targeted therapies are increasingly prioritized.

Another area of interest is the pharmacokinetics of Deshydroxy Bicalutamide. Scientists are keen to understand its absorption, distribution, metabolism, and excretion (ADME) properties, as these factors determine its suitability for clinical use. Recent studies have focused on optimizing the bioavailability of Deshydroxy Bicalutamide CAS 906008-94-4, leveraging advanced formulation techniques such as nanotechnology-based drug delivery systems.

In addition to its therapeutic potential, Deshydroxy Bicalutamide is also utilized in preclinical research as a reference standard. Its well-defined chemical properties make it an ideal candidate for analytical methods development, including high-performance liquid chromatography (HPLC) and mass spectrometry (MS). Laboratories worldwide rely on Deshydroxy Bicalutamide CAS 906008-94-4 for quality control and method validation, ensuring the accuracy and reproducibility of their results.

The market for Deshydroxy Bicalutamide is expanding, driven by the increasing demand for high-purity research chemicals. Pharmaceutical companies and academic institutions are the primary consumers, sourcing Deshydroxy Bicalutamide CAS 906008-94-4 for drug discovery and development projects. Suppliers are responding to this demand by enhancing their synthesis protocols to achieve higher yields and purity levels, catering to the stringent requirements of the research community.

Environmental and safety considerations are also critical when working with Deshydroxy Bicalutamide. Researchers must adhere to Good Laboratory Practices (GLP) to ensure safe handling and disposal. While Deshydroxy Bicalutamide CAS 906008-94-4 is not classified as a hazardous substance, proper precautions are necessary to minimize exposure and prevent contamination. This aspect is particularly relevant given the increasing emphasis on sustainable and responsible research practices.

Looking ahead, the future of Deshydroxy Bicalutamide research appears promising. With advancements in computational chemistry and molecular modeling, scientists can now predict the behavior of Deshydroxy Bicalutamide CAS 906008-94-4 with greater accuracy. These innovations are expected to accelerate the discovery of new applications, further solidifying its position as a cornerstone in androgen receptor research.

In conclusion, Deshydroxy Bicalutamide (CAS No. 906008-94-4) is a compound of significant scientific and therapeutic interest. Its unique properties and versatile applications make it a valuable asset in the fields of oncology, endocrinology, and analytical chemistry. As research continues to evolve, Deshydroxy Bicalutamide CAS 906008-94-4 will undoubtedly remain a focal point for innovation and discovery, addressing some of the most pressing challenges in modern medicine.